Cas no 104186-05-2 (1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one)

• Product Name: 1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
• CAS No: 104186-05-2
• Molecular Formula: C₂₁H₃₂O₃
• Molecular Weight: 332.47698
• CID: 1142033
• PubChem ID: 181491

1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one Properties

Names and Identifiers

• 1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
• SHOGAOL, 10-(P)
• 10-Shogaol
• Shogaols; [10]-Shogaol
• Shogaols; [10]-Shogaol, (Z)-Isomer
• [10]-Shogaol
• trans-10-Shogaol
• 1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en3-one
• DTXSID40873730
• AKOS037515685
• 4-Tetradecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (4E)-
• PD124368
• 104186-05-2

• MDL： MFCD00916692
• InChIKey： FADFGCOCHHNRHF-VAWYXSNFSA-N
• Inchi： InChI=1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-19(22)15-13-18-14-16-20(23)21(17-18)24-2/h11-12,14,16-17,23H,3-10,13,15H2,1-2H3/b12-11+
• SMILES： CCCCCCCCC/C=C/C(=O)CCC1=CC(=C(C=C1)O)OC

Computed Properties

• Exact Mass: 332.23500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 13
• Monoisotopic Mass: 332.235
• Heavy Atom Count: 24
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 5.59940
• PSA: 46.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Shogaols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Shogaols